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Compound of Interest

Compound Name: 2-lodo-5-methoxypyridine

Cat. No.: B1310883

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data for 2-lodo-5-
methoxypyridine (CAS Number: 163129-79-1), a key intermediate in pharmaceutical and
agrochemical synthesis. The information is compiled from various safety data sheets and
chemical databases to ensure a thorough understanding of its potential hazards, handling
procedures, and emergency responses.

Chemical and Physical Properties

A clear understanding of the physical and chemical properties of a substance is fundamental to
its safe handling and use in a laboratory setting. The table below summarizes the key
properties of 2-lodo-5-methoxypyridine.
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Property Value Source
CAS Number 163129-79-1 [11[2]
Molecular Formula CeHeINO

Molecular Weight 235.02 g/mol

Appearance Solid

Melting Point 59-60 °C [1]
Boiling Point Data not available

Flash Point Not applicable

Form Solid

Hazard Identification and Classification

2-lodo-5-methoxypyridine is classified as hazardous under the Globally Harmonized System
of Classification and Labelling of Chemicals (GHS). The primary hazards are related to its
acute toxicity upon ingestion, skin contact, and inhalation, as well as its potential to cause skin,
eye, and respiratory irritation.

GHS Pictogram:

laalt text

Signal Word: Warning[1]

Hazard Statements:

H302: Harmful if swallowed.[1][2]

H312: Harmful in contact with skin.[1][2]

H315: Causes skin irritation.[1][2]

H319: Causes serious eye irritation.[1][2]
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e H332: Harmful if inhaled.[1][2]
o H335: May cause respiratory irritation.[1][2]
Precautionary Statements:

A comprehensive list of precautionary statements can be found in the safety data sheets
provided by suppliers. Key recommendations include avoiding breathing
dust/fume/gas/mist/vapors/spray, washing skin thoroughly after handling, and using only
outdoors or in a well-ventilated area.[1]

GHS Hazard Classification Logical Relationship

Specific Target Organ Toxicity

Skin Irritation
(Category 2)

Single Exposure
(Category 3)

H302: Harmful if swallowed H312: Harmful in contact with skin H332: Harmful if inhaled H315: Causes skin irritation H319: Causes serious eye irritation H335: May cause respiratory irritation

Click to download full resolution via product page

Caption: GHS Hazard Classification for 2-lodo-5-methoxypyridine.

Toxicological Information

While the GHS classification indicates the hazardous nature of 2-lodo-5-methoxypyridine,
detailed quantitative toxicological data, such as LD50 (median lethal dose) values, are not
readily available in the public domain. The hazard statements are based on the expected
properties of the substance class and available data, which may not always be published in
detail.
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Experimental Protocols for Safety Assessment

The safety assessment of chemical substances like 2-lodo-5-methoxypyridine follows
standardized experimental protocols to ensure reproducibility and reliability of the data. The
following sections describe the methodologies for key irritation assessments.

Skin Irritation/Corrosion

The potential for a substance to cause skin irritation is typically assessed using the OECD Test
Guideline 404: Acute Dermal Irritation/Corrosion.

Methodology:
o Test Animal: The albino rabbit is the preferred species for this test.

o Preparation: The day before the test, the fur on the dorsal area of the trunk of the animal is
clipped.

o Application: A small amount of the test substance (0.5 g for solids) is applied to a small area
of the skin (approximately 6 cm?) and covered with a gauze patch and non-irritating tape.

o Exposure: The exposure duration is typically 4 hours.

o Observation: After the exposure period, the patch is removed, and the skin is observed for
signs of erythema (redness) and edema (swelling) at specified intervals (1, 24, 48, and 72
hours after patch removal).

e Scoring: The severity of the skin reactions is scored according to a standardized grading
system.

o Classification: The substance is classified as an irritant based on the mean scores for
erythema and edema.

Eye Irritation/Corrosion

To determine the potential for a substance to cause serious eye damage or irritation, the OECD
Test Guideline 405: Acute Eye Irritation/Corrosion is employed.
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Methodology:
o Test Animal: Healthy, adult albino rabbits are used for this test.

o Application: A single dose of the test substance (0.1 g for solids) is instilled into the
conjunctival sac of one eye of the animal. The other eye remains untreated and serves as a
control.

o Observation: The eyes are examined for ocular reactions at 1, 24, 48, and 72 hours after
instillation. The examination includes an assessment of the cornea, iris, and conjunctivae.

e Scoring: Ocular lesions are scored using a standardized system.
o Reversibility: The reversibility of any observed effects is also assessed.

o Classification: The substance is classified based on the severity and reversibility of the
ocular lesions.

Respiratory Irritation

Assessing respiratory irritation is more complex, and a single, universally adopted in-vivo
protocol analogous to OECD 404 and 405 is less common. The assessment often involves a
weight-of-evidence approach, including:

« In-vitro studies: Using reconstituted human respiratory tract models to assess cytotoxicity
and inflammatory responses.

e Animal studies: Inhalation exposure studies in rodents where changes in respiratory
parameters (e.g., breathing frequency, tidal volume) are monitored.

e Quantitative Structure-Activity Relationship (QSAR) models: Computational models that
predict the irritancy potential based on the chemical structure.

First-Aid Measures

In the event of exposure to 2-lodo-5-methoxypyridine, immediate and appropriate first-aid
measures are crucial.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b1310883?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1310883?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

¢ Inhalation: Remove the victim to fresh air and keep at rest in a position comfortable for

breathing. If the individual is not breathing, give artificial respiration. Seek immediate medical

attention.

+ Skin Contact: Immediately wash the affected area with plenty of soap and water for at least

15 minutes while removing contaminated clothing and shoes. If skin irritation persists, seek

medical attention.

+ Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing for at least 15 minutes. Seek immediate medical

attention.

 Ingestion: Clean the mouth with water and drink plenty of water afterwards. Do NOT induce

vomiting. Seek immediate medical attention.

First-Aid Decision Workflow

Inhalation

Exposure to
2-lodo-5-methoxypyridine

Move to fresh air.
Keep at rest.

Skin Contact

Wash with soap and water
for at least 15 minutes.

Eye Contact

Rinse with water
for at least 15 minutes.

Seek immediate
medical attention.

Ingestion

Rinse mouth.
Drink plenty of water.
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Caption: First-aid decision workflow for exposure to 2-lodo-5-methoxypyridine.

Handling and Storage

Proper handling and storage procedures are essential to minimize the risk of exposure to 2-
lodo-5-methoxypyridine.

o Handling: Use in a well-ventilated area or under a chemical fume hood. Wear appropriate
personal protective equipment (PPE), including chemical-resistant gloves, safety goggles,
and a lab coat. Avoid the formation of dust and aerosols.

o Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place. Keep
away from incompatible materials such as strong oxidizing agents.

Stability and Reactivity

2-lodo-5-methoxypyridine is generally stable under recommended storage conditions.
However, it may react with strong oxidizing agents. Hazardous decomposition products are not
expected under normal conditions of use.

This guide is intended to provide key safety information for 2-lodo-5-methoxypyridine. It is not
a substitute for a thorough review of the substance's Safety Data Sheet (SDS) provided by the
supplier. Always consult the most current SDS before handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1310883#2-iodo-5-methoxypyridine-safety-data-
sheet-sds-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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